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Compound of Interest

Compound Name: 4'-Phosphopantetheine

Cat. No.: B1211885 Get Quote

An In-depth Technical Guide to 4'-Phosphopantetheine: Structure, Properties, and Biological

Significance

Introduction
4'-Phosphopantetheine is a pivotal molecule in cellular metabolism, serving as an essential

prosthetic group for acyl carrier proteins (ACPs) and peptidyl carrier proteins (PCPs).[1][2][3]

These proteins are integral to the biosynthesis of fatty acids, polyketides, and non-ribosomal

peptides.[1][2][4] The 4'-phosphopantetheine moiety is covalently attached to a conserved

serine residue of the apo-carrier protein via a phosphodiester bond, a post-translational

modification catalyzed by phosphopantetheinyl transferases (PPTases).[3][5] This modification

converts the inactive apo-protein into the active holo-form. The long, flexible arm of 4'-
phosphopantetheine, approximately 2 nm in length, acts as a tether to carry growing acyl or

peptidyl intermediates between the different catalytic domains of large multienzyme complexes

like fatty acid synthases (FAS), polyketide synthases (PKS), and non-ribosomal peptide

synthetases (NRPS).[3][5][6] This mechanism enhances the effective molarity of the

intermediates and facilitates an efficient, assembly-line-like biosynthetic process.[3][5][7]

Structure and Chemical Properties
4'-Phosphopantetheine is composed of a pantothenic acid (vitamin B5) moiety linked to a

cysteamine group through an amide bond, with a phosphate group esterified to the 4'-hydroxyl

group of the pantoate moiety.[8] Its structure provides a terminal thiol group that forms a high-

energy thioester bond with acyl groups.[3][5]
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Quantitative Data Summary
A summary of the key chemical and physical properties of 4'-phosphopantetheine is

presented in the table below.

Property Value References

IUPAC Name

[(3R)-3-hydroxy-2,2-dimethyl-

4-oxo-4-[[3-oxo-3-(2-

sulfanylethylamino)propyl]amin

o]butyl] dihydrogen phosphate

[6][8][9]

CAS Number 2226-71-3 [3][5][8][9][10][11]

Molecular Formula C11H23N2O7PS [3][5][6][8][9][10][11]

Molecular Weight 358.35 g/mol [3][5][6][8][9][10][11]

Appearance
White to slight yellow

crystalline powder
[8][10]

Solubility Soluble in water [8][10]

Canonical SMILES

CC(C)(COP(=O)

(O)O)C(C(=O)NCCC(=O)NCC

S)O

[6][8][11][12]

Isomeric SMILES
CC(C)(COP(=O)(O)O)--

INVALID-LINK--O
[8][11]

InChI Key
JDMUPRLRUUMCTL-

VIFPVBQESA-N
[3][6][8][9]

XLogP3 -2.1 [11]

Hydrogen Bond Donor Count 6 [11]

Hydrogen Bond Acceptor

Count
8 [11]

Rotatable Bond Count 10 [11]
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Biological Role and Signaling Pathways
4'-Phosphopantetheine is a central player in primary and secondary metabolism. It is the

prosthetic group that activates carrier proteins, enabling them to transport intermediates in a

variety of biosynthetic pathways.

Coenzyme A Biosynthesis
4'-Phosphopantetheine is a key intermediate in the universal biosynthetic pathway of

Coenzyme A (CoA), starting from pantothenate (Vitamin B5).[1][6][10]

Coenzyme A Biosynthesis Pathway

Pantothenate
(Vitamin B5) 4'-Phosphopantothenate

  PANK (AtCoaA)
  ATP -> ADP 4'-Phosphopantothenoyl-

cysteine (PPC)

  PPCS (AtCoaB)
  Cysteine, ATP -> ADP, Pi 4'-Phosphopantetheine

  PPCDC (AtCoaC)
  -> CO2 Dephospho-CoA

  PPAT (AtCoaD)
  ATP -> PPi Coenzyme A

  DPCK (AtCoaE)
  ATP -> ADP

Click to download full resolution via product page

Figure 1. Coenzyme A Biosynthesis Pathway.

Fatty Acid Synthesis
In fatty acid synthesis, the 4'-phosphopantetheine arm of the Acyl Carrier Protein (ACP)

shuttles the growing acyl chain between the active sites of the fatty acid synthase (FAS)

complex.[1][2][4][13]
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HPLC Analysis Workflow

Biological Sample
(e.g., Serum, Cell Lysate)

Deproteinization
(e.g., Sonication, Centrifugation)

Inject into HPLC System

Reverse-Phase C18 Column

Gradient Elution
(Water/Acetonitrile)

Detection
(UV or MS/MS)

Data Analysis
(Quantification vs. Standard)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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